Cas no 6159-35-9 (2-methylhexan-1-aminium chloride)
6159-35-9 structure
Product Name:2-methylhexan-1-aminium chloride
CAS No:6159-35-9
MF:C7H18ClN
MW:151.67752122879
MDL:MFCD01723092
CID:1629666
Update Time:2024-09-11
2-methylhexan-1-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-methylhexan-1-aminium chloride
- 1-hexanamine, 2-methyl-, hydrochloride (1:1)
- 2-Methylhexan-1-amine hydrochloride (1:1)
- 2-methylhexylazanium,chloride
-
- MDL: MFCD01723092
- Inchi: 1S/C7H17N.ClH/c1-3-4-5-6-7(2)8;/h7H,3-6,8H2,1-2H3;1H
- InChI Key: JOPQZCZKKFHRNT-UHFFFAOYSA-N
- SMILES: CC(N)CCCCC.[H]Cl
Computed Properties
- Exact Mass: 132.972
- Monoisotopic Mass: 115.1361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26
Experimental Properties
- Boiling Point: 144.7°C at 760 mmHg
- Flash Point: 41.5°C
- PSA: 22.3
2-methylhexan-1-aminium chloride Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1000456-5g |
Heptan-2-amine hydrochloride |
6159-35-9 | 95% | 5g |
$1700 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1000456-5g |
Heptan-2-amine hydrochloride |
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| eNovation Chemicals LLC | Y1000456-5g |
Heptan-2-amine hydrochloride |
6159-35-9 | 95% | 5g |
$2200 | 2025-02-20 |
2-methylhexan-1-aminium chloride Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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